Cas no 174561-04-7 ([1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol)

• Product Name: [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol
• CAS No: 174561-04-7
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 2190158
• PubChem ID: 10489280
• Update Time: 2025-10-29

[1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol
• [1-[(4-fluorophenyl)methyl]piperidin-4-yl]methanol
• STL090032
• FWAZUFNANVXNLF-UHFFFAOYSA-N
• Z416878830
• ALBB-013226
• 4-piperidinemethanol, 1-[(4-fluorophenyl)methyl]-, hydrochloride
• 174561-04-7
• DB-290382
• 1-[(4-fluorophenyl)methyl]-4-piperidinemethanol
• DTXSID40440764
• [1-(4-fluorobenzyl)piperidin-4-yl]methanol
• AKOS005173852
• SCHEMBL1505926

• MDL： MFCD13192585
• Inchi： 1S/C13H18FNO/c14-13-3-1-11(2-4-13)9-15-7-5-12(10-16)6-8-15/h1-4,12,16H,5-10H2
• InChI Key： FWAZUFNANVXNLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCC(CO)CC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.2±17.0 °C at 760 mmHg
• Flash Point: 145.7±20.9 °C
• PSA: 23.47000
• LogP: 1.96790
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol

Comprehensive Guide to [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol (CAS No. 174561-04-7): Properties, Applications, and Market Insights

[1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol (CAS No. 174561-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine core and fluorobenzyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it valuable for drug discovery and material science applications.

The molecular structure of [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol combines a piperidine ring with a hydroxymethyl group at the 4-position and a 4-fluorobenzyl moiety at the nitrogen atom. This arrangement contributes to its versatile reactivity and potential as a building block in medicinal chemistry. Researchers often explore its derivatives for their pharmacological properties, particularly in central nervous system (CNS) targeting compounds.

In recent years, the demand for fluorinated piperidine derivatives like [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol has increased due to their enhanced metabolic stability and blood-brain barrier penetration capabilities. These characteristics make them particularly interesting for developing novel neurological therapeutics and psychoactive compounds. The presence of the fluorine atom often improves the compound's lipophilicity and binding affinity to biological targets.

The synthesis of [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol typically involves multi-step organic reactions starting from commercially available piperidin-4-yl-methanol derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Many pharmaceutical companies now prioritize such sustainable synthetic routes for their intermediate production.

From a commercial perspective, [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol serves as a valuable intermediate in the production of various drug candidates. Its market has grown steadily with the expansion of the pharmaceutical industry, particularly in regions with strong generic drug manufacturing capabilities. Current research trends focus on optimizing its synthetic pathways and exploring new therapeutic applications.

Quality control for CAS 174561-04-7 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Regulatory compliance remains a critical factor for manufacturers and distributors operating in global markets.

Recent scientific literature highlights several innovative applications of [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol derivatives. Some studies investigate their potential as serotonin receptor modulators, while others explore their use in developing novel antidepressant and anxiolytic agents. The compound's structural flexibility allows for diverse modifications to achieve desired biological activities.

Storage and handling of [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound typically shows good stability under recommended storage conditions (room temperature, protected from moisture).

The global market for pharmaceutical intermediates like 174561-04-7 continues to evolve with changing regulatory landscapes and technological advancements. Emerging markets in Asia have become significant players in the production and supply chain of such specialized chemicals. Industry analysts predict sustained growth in demand for fluorinated heterocyclic compounds in coming years.

For researchers working with [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol, recent patent literature offers valuable insights into novel synthetic methodologies and potential therapeutic applications. Several pharmaceutical companies have included derivatives of this compound in their development pipelines, particularly for CNS disorders. This reflects the ongoing importance of piperidine-based scaffolds in modern drug discovery.

Environmental considerations for CAS 174561-04-7 production focus on waste minimization and solvent recovery. Many manufacturers now implement green chemistry principles to reduce the ecological footprint of synthetic processes. These sustainable approaches align with the pharmaceutical industry's broader commitment to environmental responsibility.

Analytical challenges associated with [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol primarily involve the characterization of its stereochemistry and purity profile. Advanced chromatographic techniques coupled with spectroscopic methods provide comprehensive quality assessment. Such analytical rigor is essential for ensuring the compound's suitability in pharmaceutical applications.

The future outlook for 174561-04-7 remains positive, driven by ongoing research into its pharmacological potential and the continuous demand for versatile synthetic intermediates. As drug discovery paradigms evolve, compounds with this structural motif will likely maintain their relevance in medicinal chemistry. Innovation in synthetic methodology and application development will shape its market trajectory.

For purchasers of [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol, supplier reliability and documentation quality are crucial considerations. Certificates of analysis, regulatory compliance documentation, and transparent supply chain information help ensure material suitability for intended applications. Many buyers now prioritize suppliers with strong quality management systems.

In conclusion, [1-(4-Fluoro-benzyl)-piperidin-4-yl]-methanol (CAS No. 174561-04-7) represents an important compound in contemporary chemical research and pharmaceutical development. Its unique structural features and versatile applications continue to make it valuable across multiple scientific disciplines. As research advances, new uses and improved synthetic methods for this compound will likely emerge, further solidifying its position in the chemical and pharmaceutical landscape.